Cas no 17673-59-5 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester)
The compound 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester is a fatty acid ester derived from linoleic acid and oleyl alcohol. It features a conjugated double-bond system, contributing to its reactivity and potential utility in organic synthesis and industrial applications. This ester is valued for its role as an intermediate in the production of surfactants, lubricants, and specialty chemicals. Its unsaturated structure enhances solubility in nonpolar solvents, making it suitable for formulations requiring hydrophobic compatibility. The compound’s stability under controlled conditions and its functional groups allow for further chemical modifications, supporting its use in research and material science applications.
17673-59-5 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester
CAS No:17673-59-5
MF:C36H66O2
MW:530.908051967621
CID:226274
PubChem ID:6436476
Update Time:2025-10-17
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester
- OLEYL LINOLEATE
- Einecs 241-655-4
- oleyl (9Z,12Z)-octadeca-9,12-dienoate
- Linoleic acid (Z)-9-octadecenyl ester
- (9Z,12Z)-9,12-Octadecadienoic acid (9Z)-9-octadecenyl ester
- 9,12-Octadecadienoic acid (9Z,12Z)-, (9Z)-9-octadecenyl ester
- 9,12-OCTADECADIENOIC ACID (Z,Z)-, 9-OCTADECENYL ESTER, (Z)-
- OLEYL LINOLEATE [INCI]
- 9Z-octadecenyl 9Z,12Z-octadecadienoate
- UNII-IF0Q7A63IV
- Q27280693
- 1,6-Dihydro-5-hydroxy-1-methyl-2-[1-methyl-1-[[(phenylmethoxy)carbonyl]amino]ethyl]-6-oxo-4-pyrimidinecarboxylicacidmethylester
- HCWKYEAMGMQHRV-RQOIEFAZSA-N
- 9-OCTADECEN-1-OL, LINOLEATE, (Z)-
- SCHEMBL963726
- CHEBI:165699
- LINOLEIC ACID, 9-OCTADECENYL ESTER, (Z)-
- DTXSID901021759
- LINOLEIC ACID, OLEYL ESTER
- [(Z)-octadec-9-enyl] (9Z,12Z)-octadeca-9,12-dienoate
- oleyl linoleate, AldrichCPR
- 17673-59-5
- WE(18:1(9Z)/18:2(9Z,12Z))
- LMFA07010150
- NS00013925
- IF0Q7A63IV
- 9,12-OCTADECADIENOIC ACID (9Z,12Z)-, (9Z)-9-OCTADECEN-1-YL ESTER
-
- Inchi: 1S/C36H66O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,17-20H,3-11,13,15-16,21-35H2,1-2H3/b14-12-,19-17-,20-18-
- InChI Key: HCWKYEAMGMQHRV-RQOIEFAZSA-N
- SMILES: O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCC/C=C\CCCCCCCC
Computed Properties
- Exact Mass: 530.50600
- Monoisotopic Mass: 530.50628134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 31
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 12.38060
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 45-4838-13-1g |
Oleyl Linoleate |
17673-59-5 | >99% | 1g |
€170.00 | 2025-03-07 | |
| Larodan | 45-4838-9-100mg |
Oleyl Linoleate |
17673-59-5 | >99% | 100mg |
€58.00 | 2025-03-07 |
9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
17673-59-5 (9,12-Octadecadienoicacid (9Z,12Z)-, (9Z)-9-octadecen-1-yl ester) Related Products
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- 76649-16-6(Ethyl trans-4-decenoate)
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- 31501-11-8(cis-3-Hexenyl caproate)
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